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Compound of Interest

Compound Name: Fluenetil

Cat. No.: B1672873 Get Quote

Fluenetil Toxicology: A Review of Available Data
For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Fluenetil is an obsolete acaricide and insecticide for which a comprehensive toxicological

profile is not publicly available.[1][2] This guide synthesizes the limited existing data on

Fluenetil's toxicity, highlighting significant data gaps. The available information indicates that

Fluenetil is highly toxic to mammals, but detailed studies on its specific toxicological endpoints

are lacking.[3][4][5] This document aims to provide a concise overview for researchers and

professionals, emphasizing the need for further investigation if this compound is to be

reconsidered for any application.
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Property Value

Chemical Name 2-fluoroethyl [1,1'-biphenyl]-4-ylacetate

CAS Number 4301-50-2

Molecular Formula C16H15FO2

Molecular Weight 258.29 g/mol

Physical State Solid

Synonyms Lambrol, M 2060

Toxicological Data
The publicly available toxicological data for Fluenetil is sparse and primarily qualitative. No

comprehensive reviews or meta-analyses were found. The existing information focuses on

acute toxicity and general hazard classifications.

Acute Toxicity
Fluenetil is classified as highly toxic to mammals. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals includes the following hazard statements for

Fluenetil:

H300: Fatal if swallowed

H310: Fatal in contact with skin

Human toxicity excerpts describe Fluenetil as "very toxic by inhalation, in contact with skin and

if swallowed". Despite these classifications, specific quantitative data such as LD50 (Lethal

Dose, 50%) values from standardized studies in rats or rabbits are not readily available in the

public domain.

Other Toxicological Endpoints
There is a significant lack of publicly available data on other critical toxicological endpoints for

Fluenetil, including:
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Genotoxicity: No studies on the potential of Fluenetil to cause genetic mutations were found.

Carcinogenicity: No long-term studies to assess the carcinogenic potential of Fluenetil were

identified.

Neurotoxicity: Specific studies on the neurotoxic effects of Fluenetil are not available.

Metabolic Pathways: Information on the absorption, distribution, metabolism, and excretion

(ADME) of Fluenetil is not publicly documented.

Ecotoxicity
Limited information on the ecotoxicity of Fluenetil is available. One source indicates a low

acute contact ecotoxicity for bees and low acute ecotoxicity for earthworms. However, this

source also explicitly warns that significant data are missing, indicating that a comprehensive

environmental risk assessment cannot be performed based on the current publicly available

information.

Experimental Protocols
Due to the absence of detailed published studies, specific experimental protocols for the

toxicological assessment of Fluenetil cannot be provided. For general guidance on

toxicological testing methodologies, researchers are referred to established guidelines from

organizations such as the Organisation for Economic Co-operation and Development (OECD)

and the U.S. Environmental Protection Agency (EPA).

Logical Workflow for Toxicological Assessment
The following diagram illustrates a general workflow for the toxicological assessment of a

chemical substance, which would be applicable to a thorough investigation of Fluenetil.
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Caption: General workflow for toxicological assessment.

Comparison with Alternatives
A direct comparison of Fluenetil's toxicological profile with that of alternative acaricides and

insecticides is not feasible due to the extensive data gaps for Fluenetil. Modern pesticides

undergo rigorous testing for a wide range of toxicological endpoints before they are approved

for use. The lack of such data for Fluenetil makes it impossible to objectively assess its relative

safety.

Conclusion and Recommendations
The available data on Fluenetil is insufficient to conduct a comprehensive toxicological review

or meta-analysis. While it is known to be highly acutely toxic to mammals, the absence of data

on genotoxicity, carcinogenicity, neurotoxicity, and metabolic pathways represents a significant

knowledge gap. For any future consideration of this compound, a complete battery of

toxicological tests according to current international guidelines would be required. Researchers

and drug development professionals should exercise extreme caution and assume high toxicity

when handling Fluenetil. The lack of data underscores the importance of thorough

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1672873?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672873?utm_src=pdf-body
https://www.benchchem.com/product/b1672873?utm_src=pdf-body
https://www.benchchem.com/product/b1672873?utm_src=pdf-body
https://www.benchchem.com/product/b1672873?utm_src=pdf-body
https://www.benchchem.com/product/b1672873?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


toxicological evaluation for all chemical compounds, particularly those with potential for human

and environmental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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